Cas no 943145-90-2 (5-Dimethylaminomethylene-3,3-dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester)
943145-90-2 structure
Product Name:5-Dimethylaminomethylene-3,3-dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
CAS No:943145-90-2
MF:C15H26N2O3
MW:282.378544330597
CID:3036929
PubChem ID:68707464
Update Time:2025-04-21
5-Dimethylaminomethylene-3,3-dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Dimethylaminomethylene-3,3-dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
- tert-butyl (5Z)-5-[(dimethylamino)methylene]-3,3-dimethyl-4-oxopiperidine-1-carboxylate
- DB-221924
- SCHEMBL3597512
- 943145-90-2
-
- Inchi： 1S/C15H26N2O3/c1-14(2,3)20-13(19)17-9-11(8-16(6)7)12(18)15(4,5)10-17/h8H,9-10H2,1-7H3/b11-8-
- InChI Key： JJBJDUIHNIDMFT-FLIBITNWSA-N
- SMILES： O(C(C)(C)C)C(N1C/C(=C/N(C)C)/C(C(C)(C)C1)=O)=O
Computed Properties
- Exact Mass: 282.19400
- Monoisotopic Mass: 282.19434270Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 49.9Ų
Experimental Properties
- PSA: 49.85000
- LogP: 2.21580
5-Dimethylaminomethylene-3,3-dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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